![molecular formula C15H25NO3 B6172578 tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate CAS No. 2551117-40-7](/img/no-structure.png)
tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate
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Description
“tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate” is a chemical compound with the empirical formula C13H21NO4 . It is a solid substance .
Molecular Structure Analysis
The molecular weight of “this compound” is 255.31 . The SMILES string representation of its structure isO=C(OC(C)(C)C)N(CC1)CCC12OC(CC2)=O
. Physical And Chemical Properties Analysis
The density of a similar compound, “tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate”, is 1.16g/cm3. Its boiling point is 375.5°C at 760 mmHg, and its flash point is 180.9°C .Safety and Hazards
The compound “tert-butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate” has been classified with the hazard statements H302, H315, H319, H332, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate involves the reaction of tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate with an oxidizing agent to form the desired product.", "Starting Materials": [ "tert-butyl alcohol", "2-methyl-1-azaspiro[4.5]decane-1-carboxylic acid", "thionyl chloride", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Synthesis of tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate", "a. Dissolve 2-methyl-1-azaspiro[4.5]decane-1-carboxylic acid in dry tert-butyl alcohol.", "b. Add thionyl chloride dropwise to the mixture while stirring at room temperature.", "c. Heat the mixture at reflux for 2 hours.", "d. Cool the mixture to room temperature and add sodium hydroxide solution to neutralize the excess thionyl chloride.", "e. Filter the mixture and evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate as a yellow oil.", "Step 2: Synthesis of tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate", "a. Dissolve tert-butyl 2-methyl-1-azaspiro[4.5]decane-1-carboxylate in acetic acid.", "b. Add hydrogen peroxide dropwise to the mixture while stirring at 0-5°C.", "c. Stir the mixture at room temperature for 2 hours.", "d. Add sodium bicarbonate solution to neutralize the mixture.", "e. Extract the mixture with ethyl acetate and dry the organic layer over magnesium sulfate.", "f. Evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-8-oxo-1-azaspiro[4.5]decane-1-carboxylate as a white solid." ] } | |
CAS RN |
2551117-40-7 |
Molecular Formula |
C15H25NO3 |
Molecular Weight |
267.4 |
Purity |
95 |
Origin of Product |
United States |
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